Cas no 167276-67-7 (Heptanediimidamide)

• Product Name: Heptanediimidamide
• CAS No: 167276-67-7
• Molecular Formula: C₇H₁₆N₄
• Molecular Weight: 156.22874
• CID: 110895
• PubChem ID: 4612841

Heptanediimidamide Properties

Names and Identifiers

• Heptanediimidamide
• 1,5-DIAMIDINOPENTANE
• (1Z,7E)-heptanediimidamide
• CHEMBL104907
• 167276-67-7
• DTXSID40404881
• AKOS006295193
• BDBM50032507

• InChIKey： BDXJXNZKZVXYJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16N4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H3,8,9)(H3,10,11)
• SMILES： C(=N)(N)CCCCCC(=N)N

Computed Properties

• Exact Mass: 156.13768
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 156.137
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 99.7A^2

Experimental Properties

• PSA: 99.74
• Refractive Index: 1.555
• Boiling Point: 285.2°Cat760mmHg
• Flash Point: 126.3°C
• Density: 1.18